6-methyl-3-(2-oxo-2-(4-phenethylpiperazin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 6-methyl-3-[2-oxo-2-[4-(2-phenylethyl)piperazin-1-yl]ethyl]pyrimidin-4-one
• InChI: InChI=1S/C19H24N4O2/c1-16-13-18(24)23(15-20-16)14-19(25)22-11-9-21(10-12-22)8-7-17-5-3-2-4-6-17/h2-6,13,15H,7-12,14H2,1H3
• InChI Key: GZXJICAKNSGTHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)N2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol
• CAS No.: 1211796-46-1

Description

6-methyl-3-(2-oxo-2-(4-phenethylpiperazin-1-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Anticancer Agents

Research has explored the synthesis of novel pyrazolopyrimidines derivatives showing anticancer and anti-5-lipoxygenase agent properties. These compounds exhibit cytotoxic activities against cancer cell lines, such as HCT-116 and MCF-7, highlighting their potential in cancer therapy research (Rahmouni et al., 2016).

Development of Antimicrobial Agents

Studies have synthesized derivatives with antimicrobial activities against various bacteria and fungi. For example, pyrimidine-linked pyrazole heterocyclics have been evaluated for their insecticidal and antibacterial potential, showing promise against certain strains of bacteria and pests (Deohate & Palaspagar, 2020).

Antitumor and Enzyme Inhibition

Compounds synthesized from pyrimidine derivatives have been assessed for their antitumor activity and enzyme inhibition capabilities. Some studies focus on the synthesis and in vitro antiproliferative activity against human cancer cell lines, offering insights into novel therapeutic approaches (Mallesha et al., 2012).

Exploration of Antiinflammatory Properties

Research into pyrazolo[1,5-a]pyrimidines has identified compounds with antiinflammatory properties, further investigating their potential as nonsteroidal antiinflammatory drugs without ulcerogenic activity. This research points towards the development of safer antiinflammatory medications (Auzzi et al., 1983).

Reactivity and Synthesis Studies

The reactivity of pyrazolo[1,5-a]pyrimidines with various reagents has been explored to synthesize novel compounds, demonstrating the versatility of pyrimidine derivatives in creating a wide array of potentially bioactive molecules (Bruni et al., 1994).